2-Bromo-6-iodo-4-(trifluoromethoxy)aniline

• IUPAC Name: 2-bromo-6-iodo-4-(trifluoromethoxy)aniline
• InChI: InChI=1S/C7H4BrF3INO/c8-4-1-3(14-7(9,10)11)2-5(12)6(4)13/h1-2H,13H2
• InChI Key: DOYOILBYIVLGGL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Br)N)I)OC(F)(F)F
• Molecular Formula: C7H4BrF3INO
• DSSTOX Substance ID: DTXSID50375593
• Molecular Weight: 381.92 g/mol
• CAS RN: 845866-77-5

Description

“2-Bromo-6-iodo-4-(trifluoromethoxy)aniline” is a chemical compound with the linear formula C7H4O1N1Br1F3I1. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of “2-Bromo-6-iodo-4-(trifluoromethoxy)aniline” can be represented by the SMILES string Ic1c(c(cc(c1)OC(F)(F)F)Br)N. This indicates that the compound contains an iodine atom and a bromine atom attached to a benzene ring, which also has an aniline (NH2) group and a trifluoromethoxy (OCF3) group attached.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 365.92. It has a refractive index of 1.504 (lit.), a boiling point of 209 °C (lit.), and a density of 1.693 g/mL at 25 °C (lit.).

Scientific Research Applications

Supramolecular Chemistry and Structural Analysis A study by Dey et al. (2003) explores the crystal structures of 4-substituted anilines, emphasizing the role of substituents like bromo, chloro, and ethynyl in determining the crystal structure due to their similar polarizations. The distinct behavior of the iodo derivative is attributed to its larger size, highlighting the importance of halogen substituents in supramolecular chemistry (Dey, Jetti, Boese, & Desiraju, 2003).

Synthesis and Optimization Ding Zhi-yuan (2011) described an optimized synthesis process for 2,6-dibromo-4-trifluoromethoxy aniline, an important agrochemical intermediate. This process emphasizes the efficiency and purity of the product, showcasing the application of halogenated anilines in agrochemical production (Ding Zhi-yuan, 2011).

Material Science and Liquid Crystalline Properties Research by Morrone, Guillon, and Bruce (1996) investigates the synthesis and liquid-crystalline properties of diazabutadiene complexes of rhenium(I), complexed with anilines substituted with halogens including bromo and iodo. This study demonstrates the potential use of such compounds in developing materials with specific electronic and optical properties (Morrone, Guillon, & Bruce, 1996).

Vibrational Spectroscopy and Molecular Analysis Revathi et al. (2017) conducted a detailed vibrational analysis of halogen-substituted anilines, including 4-bromo-3-(trifluoromethyl)aniline, using experimental and theoretical techniques. This research provides insight into the molecular structure and electronic effects of substituents, which are crucial for the development of novel chemical sensors and materials (Revathi, Balachandran, Raja, Anitha, & Kavimani, 2017).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have been used in the preparation of various organic compounds and in suzuki–miyaura couplings .

Mode of Action

In the context of suzuki–miyaura coupling, a reaction that is widely applied for carbon–carbon bond formation, the compound may participate in electronically divergent processes with the metal catalyst .

Safety and Hazards

The compound is classified as a combustible solid, with a storage class code of 11. It does not have a specified flash point. The compound is also classified under hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.